N-(2-methoxybenzyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide
• InChI: InChI=1S/C18H18N2O3S/c1-23-14-8-4-2-6-12(14)11-19-17(21)10-16-18(22)20-13-7-3-5-9-15(13)24-16/h2-9,16H,10-11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: DCONSSAZEMQYDR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CC2C(=O)NC3=CC=CC=C3S2
• Molecular Formula: C18H18N2O3S
• DSSTOX Substance ID: DTXSID701326262
• Molecular Weight: 342.4 g/mol
• Solubility: 1.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 860611-83-2

Description

N-(2-methoxybenzyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide is a chemical compound that has been studied for its potential use in scientific research. It is a member of the benzothiazine family of compounds, which have been found to have a variety of biological activities.

Scientific Research Applications

Imaging and Diagnostic Applications

This compound and its derivatives have been explored for their potential in imaging and diagnostics. Notably, derivatives such as N-acetyl-N-(2-methoxycarbonylbenzyl)-2-phenoxyaniline and N-(2-methoxybenzyl)-N-(4-phenoxypyridin-3-yl)acetamide have shown high affinity for brain peripheral benzodiazepine receptors (PBR). These compounds, labeled with carbon-11, have been used in positron emission tomography (PET) studies to image PBR in vivo, highlighting their potential for diagnosing neuroinflammatory conditions and assessing tissue damage or repair in the brain (Briard et al., 2008).

Chemical Synthesis and Photoreactivity

In chemical synthesis, the study of model compounds with substituted nitrobenzyl groups covalently bonded to similar structures has contributed to understanding their photoreactivity. These investigations have implications for developing light-sensitive compounds, which could be useful in controlled drug release and photodynamic therapy (Katritzky et al., 2003).

Antimicrobial Activity

Research on derivatives, particularly those involving rhodanine-3-acetic acid-based amides and esters, has revealed potential antimicrobial properties. For instance, specific derivatives have shown significant activity against Mycobacterium tuberculosis, indicating their potential as antimicrobial agents (Krátký et al., 2017).

Pharmaceutical Product Synthesis

The synthesis of p-methoxy- and 2,4-dimethoxybenzyl N-acetylcarbamate potassium salts has been reported, showcasing their use as equivalents of N-acetamide nucleophiles. These findings are important for the development of pharmaceutical products, demonstrating the compound's role in the synthesis of natural and pharmaceutical compounds (Sakai et al., 2022).